Cas no 2228687-79-2 (tert-butyl N-5-(piperidin-3-yloxy)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(piperidin-3-yloxy)pyrimidin-2-ylcarbamate
• CAS No: 2228687-79-2
• MF: C₁₄H₂₂N₄O₃
• MW: 294.349483013153
• CID: 5876108
• PubChem ID: 165836258
• Update Time: 2025-10-25

tert-butyl N-5-(piperidin-3-yloxy)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(piperidin-3-yloxy)pyrimidin-2-ylcarbamate
• 2228687-79-2
• EN300-1882119
• tert-butyl N-[5-(piperidin-3-yloxy)pyrimidin-2-yl]carbamate

• Inchi： 1S/C14H22N4O3/c1-14(2,3)21-13(19)18-12-16-8-11(9-17-12)20-10-5-4-6-15-7-10/h8-10,15H,4-7H2,1-3H3,(H,16,17,18,19)
• InChI Key： WXOKFCPDWNPOJG-UHFFFAOYSA-N
• SMILES： O(C1=CN=C(NC(=O)OC(C)(C)C)N=C1)C1CNCCC1

Computed Properties

• Exact Mass: 294.16919058g/mol
• Monoisotopic Mass: 294.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.4Ų

Additional information on tert-butyl N-5-(piperidin-3-yloxy)pyrimidin-2-ylcarbamate

tert-butyl N-5-(piperidin-3-yloxy)pyrimidin-2-ylcarbamate: A Comprehensive Overview

tert-butyl N-5-(piperidin-3-yloxy)pyrimidin-2-ylcarbamate (CAS No. 2228687-79-2) is a complex organic compound with significant potential in the field of medicinal chemistry. This compound, characterized by its unique structure, has garnered attention due to its promising applications in drug discovery and development. The molecule consists of a pyrimidine ring system, a piperidine moiety, and a tert-butyl group, each contributing to its diverse chemical properties.

The pyrimidine ring, a key structural component of tert-butyl N-5-(piperidin-3-yloxy)pyrimidin-2-ylcarbamate, is a six-membered aromatic ring with alternating double bonds. This heterocyclic structure is known for its stability and ability to form hydrogen bonds, making it a valuable scaffold in drug design. Recent studies have highlighted the importance of pyrimidine derivatives in targeting various biological pathways, including those involved in cancer and inflammatory diseases.

The piperidine moiety in this compound adds another layer of complexity to its structure. Piperidine, a six-membered saturated ring containing one nitrogen atom, is known for its ability to act as a hydrogen bond donor or acceptor. This property enhances the compound's solubility and bioavailability, which are critical factors in drug delivery systems. Furthermore, the presence of the piperidine group may contribute to the compound's ability to interact with specific protein targets, potentially leading to novel therapeutic applications.

The tert-butyl group attached to the molecule serves as a bulky substituent, which can influence the compound's pharmacokinetic properties. This group may also play a role in stabilizing the molecule's conformation, thereby affecting its overall activity. Recent research has explored the impact of such substituents on the bioavailability and efficacy of similar compounds, suggesting that tert-butyl N-5-(piperidin-3-yloxy)pyrimidin-2-ylcarbamate could exhibit favorable pharmacokinetic profiles.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-5-(piperidin-3-yloxy)pyrimidin-2-ylcarbamate. Researchers have developed novel methodologies to construct the pyrimidine-piperidine hybrid framework, leveraging modern coupling reactions and catalytic processes. These innovations have not only improved the yield of the synthesis but also opened avenues for further structural modifications to enhance the compound's biological activity.

In terms of biological activity, tert-butyl N-5-(piperidin-3-yloxy)pyrimidin-2-ylcarbamate has shown potential as a modulator of key enzymes and receptors involved in disease pathogenesis. Preclinical studies have demonstrated its ability to inhibit certain kinases and modulate ion channels, making it a promising candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The integration of computational chemistry tools has further enhanced our understanding of this compound's interactions with biological targets. Molecular docking studies have provided insights into how tert-butyl N-5-(piperidin-3-yloxy)pyrimidin-2-ylcarbamate binds to specific protein pockets, offering valuable information for optimizing its therapeutic potential.

Looking ahead, tert-butyl N-5-(piperidin-3-yloxy)pyrimidin-2-ylcarbamate holds great promise as a lead compound for drug development. Its unique structure and diverse functional groups make it an ideal candidate for further exploration in both academic and industrial settings. As research continues to uncover its full potential, this compound may pave the way for innovative treatments across various therapeutic areas.